Cas no 7250-04-6 (2,2-bis(3,4-dimethoxyphenyl)acetonitrile)

• Product Name: 2,2-bis(3,4-dimethoxyphenyl)acetonitrile
• CAS No: 7250-04-6
• Molecular Formula: C₁₈H₁₉NO₄
• Molecular Weight: 313.34776
• CID: 977214
• PubChem ID: 234163

2,2-bis(3,4-dimethoxyphenyl)acetonitrile Properties

Names and Identifiers

• 2,2-bis(3,4-dimethoxyphenyl)acetonitrile
• AC1Q4QMB; bis(3,4-dimethoxyphenyl)acetonitrile; CTK5D6266; NSC33552; bis-(3,4-dimethoxy-phenyl)-acetonitrile; AG-J-94293; Bis-(3,4-dimethoxy-phenyl)-acetonitril; AR-1I0224; Bis-(3.4-dimethoxy-phenyl)-essigsaeure-nitril; AC1L5RMM;
• NSC-33552
• NSC33552
• DTXSID00283816
• 7250-04-6
• bis(3,4-dimethoxyphenyl)acetonitrile

• InChIKey： CBKFKWAEBSYUHE-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H19NO4/c1-20-15-7-5-12(9-17(15)22-3)14(11-19)13-6-8-16(21-2)18(10-13)23-4/h5-10,14H,1-4H3
• SMILES： COC1=C(C=C(C=C1)C(C#N)C2=CC(=C(C=C2)OC)OC)OC

Computed Properties

• Exact Mass: 313.13147
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 313.13140809g/mol
• Heavy Atom Count: 23
• Complexity: 377
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• LogP: 3.37648
• PSA: 60.71

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylacetonitriles